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Abstract

Cyclopropyl azide is a strained, energetic small molecule of significant interest in organic
synthesis and medicinal chemistry. Its uniqgue combination of a high-energy azide moiety and a
strained cyclopropyl ring imparts distinct reactivity, making it a valuable building block for the
synthesis of complex nitrogen-containing compounds. This guide provides a comprehensive
overview of the chemical, physical, and hazardous properties of cyclopropyl azide. It includes
detailed experimental protocols for its synthesis and key reactions, quantitative data presented
in structured tables, and diagrams of reaction mechanisms and workflows to facilitate a deeper
understanding of its chemical behavior.

Chemical and Physical Properties

Cyclopropyl azide is a colorless liquid at room temperature. Due to its strained ring and
energetic azide group, it is a molecule with inherent reactivity and potential hazards. A
summary of its known physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Cyclopropyl Azide
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Property Value Reference
Molecular Formula CsHsNs [1]
Molecular Weight 83.09 g/mol [1][2]

CAS Number 19757-65-4 2]
Appearance Colorless liquid [3]

Boiling Point Not available

Density Not available

Purity 95% (commercially available) [4]

Spectroscopic Data

The structural characterization of cyclopropyl azide and its derivatives relies heavily on
spectroscopic methods. Table 2 summarizes the expected and reported spectroscopic data.

Table 2: Spectroscopic Data for Cyclopropyl Azide and Derivatives
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Observed
Technique Parameter Value Significance Reference
(Example)
Indicates the
~0.40-0.69 ppm chemical
) ) (methylene environment of
Chemical Shift
1H NMR ) protons), ~2.5 protons, [5]
ppm (methine sensitive to
proton) cyclopropane
ring strain.
Reflects the
~5.5 ppm electronic
) ) (methylene environment of
Chemical Shift
13C NMR ) carbons), ~36.79  carbon atoms, 6115171
ppm (methine characteristic of
carbon) cyclopropy!
carbons.
Characteristic
strong and sharp
Wavenumber )
FT-IR 2100-2150 cm™t absorption band
(cm™)

for the azide

group (-Ns).

Synthesis of Cyclopropyl Azide

Cyclopropyl azide can be synthesized through several routes, primarily involving the
nucleophilic substitution of a cyclopropy! halide or the diazotization of cyclopropylamine.

From Cyclopropyl Halides (e.g., Cyclopropyl Bromide)

This method involves the Sn2 reaction of a cyclopropyl halide with an azide salt, such as
sodium azide.[2] The use of a phase transfer catalyst can enhance the reaction rate.[2]

Experimental Protocol: Synthesis from Cyclopropyl Bromide
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e Materials: Cyclopropyl bromide, sodium azide, acetone, water.
e Procedure:

o To a solution of cyclopropyl bromide (5 mmol) in a 1:3 mixture of water and acetone (0.25
M), add sodium azide (2.0 equivalents).[8]

o Stir the mixture at room temperature for 30 minutes.[8]
o Monitor the reaction progress by TLC.

o Upon completion, dilute the reaction mixture with dichloromethane (DCM) and wash with
water.[8]

o Dry the organic layer over anhydrous magnesium sulfate (MgSOa), filter, and evaporate
the solvent under reduced pressure to yield cyclopropyl azide.[8]

Logical Relationship: Synthesis from Cyclopropyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Cyclopropyl Azide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3380572#what-are-the-properties-of-cyclopropyl-
azide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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